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molecular formula C9H6FN3O2 B8757332 3-Fluoro-2-(2H-1,2,3-triazol-2-yl)benzoic acid CAS No. 1293284-51-1

3-Fluoro-2-(2H-1,2,3-triazol-2-yl)benzoic acid

Cat. No. B8757332
CAS RN: 1293284-51-1
M. Wt: 207.16 g/mol
InChI Key: ALACTBSPYZFNIK-UHFFFAOYSA-N
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Patent
US09440982B2

Procedure details

The title compound was prepared following the same general protocol as described for 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid in Example A11 using 3-fluoro-2-iodobenzoic acid and 1,2,3-triazole. ESI-MS (m/z): 208 [M+1]+.
Name
5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-fluoro-2-iodobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2,3-triazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C[C:2]1[CH:3]=[CH:4][C:5]([N:11]2[N:15]=[CH:14][CH:13]=[N:12]2)=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].[F:16]C1C(I)=C(C=CC=1)C(O)=O.N1C=CN=N1>>[F:16][C:4]1[C:5]([N:11]2[N:15]=[CH:14][CH:13]=[N:12]2)=[C:6]([CH:10]=[CH:2][CH:3]=1)[C:7]([OH:9])=[O:8]

Inputs

Step One
Name
5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC=1C=CC(=C(C(=O)O)C1)N1N=CC=N1
Step Two
Name
3-fluoro-2-iodobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C(=C(C(=O)O)C=CC1)I
Step Three
Name
1,2,3-triazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=NC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC=1C(=C(C(=O)O)C=CC1)N1N=CC=N1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.